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Introduction

Dimethylamine borane (DMAB), with the chemical formula C2H10BN, is a versatile and
powerful reducing agent employed in a variety of chemical transformations.[1][2][3] Its
applications range from organic synthesis, such as the reduction of aldehydes and ketones, to
materials science, where it is used in electroless plating of metals and alloys.[4][5] While an
invaluable reagent, its hazardous nature necessitates a thorough understanding of its
properties and strict adherence to safety protocols to mitigate risks in the laboratory and during
drug development processes. This guide provides an in-depth overview of the safety and
handling precautions for dimethylamine borane, incorporating quantitative data, experimental
protocols, and visual aids to ensure its safe and effective use.

Chemical and Physical Properties

Dimethylamine borane is a white to off-white or light yellow crystalline solid with a
characteristically amine-like or rotten-egg-like odor.[4][6] It is sensitive to moisture and heat.[4]
[7] A summary of its key physical and chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of Dimethylamine Borane
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Property Value Reference(s)

Chemical Formula C2H10BN [31[6]

Molecular Weight 58.92 g/mol [6]
White to light yellow crystalline

Appearance ] [4161071
solid/flakes/granules

Melting Point 33-37°C(91.4-98.6 °F) [4]

Boiling Point 59-65°C at 12mm Hg [6]

Density 0.69 - 0.73 g/cm3 at 20°C [41[6]
<5 hPa (at 20 °C); 5.3 mbar (at

Vapor Pressure [41[6]

70 °C)

Flash Point

43.3 - 65 °C (109.9 - 149 °F)

(410718l

Autoignition Temperature

175 °C (347 °F)

[1]

Water Solubility

120 - 125 g/L (at 20 °C)

[6][9]

Stability

Stable under normal
temperatures and pressures,
but is moisture and heat

sensitive.[4][7]

Hazards and Toxicity

Dimethylamine borane is classified as a hazardous substance with multiple risk factors. It is a

flammable solid and is toxic if swallowed, in contact with skin, or inhaled.[1][10] It can cause

severe skin burns, serious eye damage, and may provoke an allergic skin reaction.[10][11]

Inhalation may lead to respiratory irritation.[1] Furthermore, it is toxic to aquatic life with long-

lasting effects.[10] A case of occupational exposure reported significant neurotoxicity, including

acute cerebral and cerebellar dysfunction and delayed polyneuropathy.[8]

Table 2: Toxicological Data for Dimethylamine Borane
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Route of Exposure  Species Value Reference(s)
Oral LD50 Rat 59 mg/kg [11]

Dermal LD50 Rabbit 210 mg/kg [11]
Intraperitoneal LD50 Mouse 200 mg/kg

Inhalation ATE - 1.5 mg/l/4h (dust/mist)  [12]

ATE: Acute Toxicity Estimate; LD50: Lethal Dose, 50%

Reactivity and Incompatibility

DMARB is a reactive compound that is incompatible with several classes of substances. It is
sensitive to moisture and may release flammable gases upon contact with water.[6][9] It should
be kept away from acids, strong oxidizing agents, oxygen, metals, and heavy metal salts.[1][13]
Hazardous decomposition products upon heating include nitrogen oxides (NOXx), carbon
monoxide (CO), carbon dioxide (CO2z), hydrogen, oxides of boron, and amines.[1][13]

Safe Handling and Storage

Proper handling and storage procedures are critical to minimizing the risks associated with
dimethylamine borane.

4.1. Personal Protective Equipment (PPE)

A risk assessment should always be conducted before handling DMAB to determine the
appropriate PPE. The following diagram outlines the recommended PPE.
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Personal Protective Equipment (PPE) for DMAB Handling

NIOSH/MSHA or European Standard EN 149 approved respirator (if ventilation is inadequate or dust is presenkl)
A

A4

Protective clothing (e.g., lab coat, flame-retardant antistatic clothing),

Required PPE

Compatible chemical-resistant gloves (e.g., nitrile rubber, follow manufacturer's recommendations, EN 374

Chemical safety goggles or face shield (conforming to EN166 or OSHA 29 CFR 1910.133

Click to download full resolution via product page
Caption: Recommended Personal Protective Equipment for handling Dimethylamine Borane.
4.2. Engineering Controls

Work with dimethylamine borane should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[1] An eyewash station and a safety shower must be readily
accessible in the immediate work area.[7] Use non-sparking tools and ensure that all
equipment is properly grounded to prevent static discharge.[13]

4.3. Handling Procedures
e Avoid the formation of dust.[1]
e Do not breathe dust, vapor, mist, or gas.[1]

» Avoid contact with skin, eyes, and clothing.[1]
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e Wash hands thoroughly after handling.[7]

o Keep away from heat, sparks, open flames, and other ignition sources.[1]
o Handle and store under an inert gas like nitrogen.[7][13]

4.4. Storage Requirements

Store dimethylamine borane in a tightly closed container in a cool, dry, and well-ventilated
area, away from incompatible substances.[7] It is recommended to keep it refrigerated at
temperatures below 4°C (39°F).[7] The storage area should be locked up or accessible only to
authorized personnel.[11][14]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is crucial.

5.1. First Aid Measures

The following flowchart details the immediate first aid steps to be taken in case of exposure.

First Aid Procedures for DMAB Exposure

Exposure to DMAB

Eye Contact: Skin Contact: Inhalation: Ingestion:
Rinse cautiously with water for at least 15 minutes. Immediately remove all contaminated clothing. Move person to fresh air. Do NOT induce vomiting.
Remove contact lenses if present and easy to do. \Wash skin with plenty of soap and water for at least 15 minutes. If not breathing, give artificial respiration. Rinse mouth with water.
Seek immediate medical attention. Seek immediate medical attention. Seek immediate medical attention. Seek immediate medical attention.

Click to download full resolution via product page
Caption: First aid measures for different routes of exposure to Dimethylamine Borane.

5.2. Fire-Fighting Measures
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DMAB is a flammable solid.[1] In case of a fire, use dry chemical, water spray, or alcohol-
resistant foam to extinguish.[15] Do not use a water jet or halon-type extinguishers.[10][15]
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.[1]
Containers may explode when heated, so they should be cooled with a water spray from a safe
distance.[7]

5.3. Accidental Release Measures

The response to a spill will depend on its size and location. The following workflow provides a
general guide for handling a DMAB spill.
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DMAB Spill Response Workflow

DMAB Spill Occurs

Click to download full resolution via product page

Caption: A stepwise guide for responding to a Dimethylamine Borane spill.
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Experimental Protocols

The following are examples of common laboratory procedures involving dimethylamine
borane. These are for illustrative purposes, and a thorough risk assessment should be
conducted before undertaking any new experiment.

6.1. Synthesis of Dimethylamine Borane
This protocol is based on the reaction of a borohydride with dimethylamine hydrochloride.[10]
Methodology:

e Under an inert atmosphere (e.g., nitrogen or argon), in a flame-dried flask equipped with a
magnetic stirrer, add the chosen solvent (e.g., tetrahydrofuran).

e Cool the solvent to 5-15 °C using an ice bath.
e Slowly add sodium borohydride or potassium borohydride to the cooled solvent with stirring.
e In a separate flask, dissolve dimethylamine hydrochloride in the same solvent.

e Add the dimethylamine hydrochloride solution dropwise to the stirred borohydride
suspension while maintaining the temperature between 5-15 °C.

» Allow the reaction to proceed for several hours at this temperature.
 After the reaction is complete, the mixture is filtered to remove the inorganic salt byproduct.

e The solvent is removed from the filtrate under reduced pressure to yield dimethylamine
borane.

6.2. Reduction of an Aldehyde to a Primary Alcohol
This is a general procedure for the reduction of an aldehyde using DMAB.[2]
Methodology:

 In a round-bottom flask, dissolve the aldehyde in a suitable solvent (e.g., ethyl acetate).
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e Add 0.5 equivalents of dimethylamine borane to the solution.
e Add 1.0 equivalent of acetic acid to the reaction mixture at room temperature.

 Stir the reaction at room temperature for 1-24 hours, monitoring the progress by thin-layer
chromatography (TLC).

o Upon completion, the reaction mixture can be concentrated, and the product purified by flash
column chromatography.

6.3. Electroless Plating of Nickel-Boron Alloy

This protocol provides a general outline for the electroless deposition of a Ni-B alloy using
DMAB as the reducing agent.[14]

Methodology:

» Prepare the plating bath containing nickel sulfate (as the nickel source), dimethylamine
borane (as the reducing agent), a complexing agent (e.g., citric acid), and a pH buffer (e.g.,
B-alanine).

e Adjust the pH of the bath to the desired level (e.g., 8.5).
» Immerse the pre-cleaned and activated substrate into the plating bath.
e Maintain the temperature of the bath (e.g., 40 °C) for the desired plating time.

 After plating, remove the substrate, rinse it with deionized water, and dry it.

Conclusion

Dimethylamine borane is a valuable reagent for chemical synthesis and materials science.
However, its significant hazards, including flammability, toxicity, and reactivity, demand careful
and informed handling. By understanding its properties, adhering to strict safety protocols,
using appropriate personal protective equipment and engineering controls, and being prepared
for emergencies, researchers and scientists can safely harness the utility of this powerful
chemical. This guide serves as a comprehensive resource to promote a strong safety culture
when working with dimethylamine borane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b105535#dimethylamine-borane-safety-and-handling-
precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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